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Compound of Interest

Compound Name: Calcium mesoxalate trihydrate

Cat. No.: B15550010 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Calcium mesoxalate trihydrate, also known by synonyms such as calcium ketomalonate

trihydrate and mesoxalic acid calcium salt trihydrate, is a calcium salt of mesoxalic acid.[1][2]

Its chemical formula is C3H2CaO6·3H2O and it is identified by the CAS Number 21085-60-9.[1]

[2] This compound is of interest for its potential biological activities, including the promotion of B

cell proliferation and anti-diabetic effects.[3]

Physicochemical Properties
Calcium mesoxalate trihydrate is a white crystalline solid.[4] It exhibits low solubility in water

and is sparingly soluble in glacial acetic acid.[3][5] The compound is reported to decompose

between 210-220°C.[5]

Table 1: Physicochemical Properties of Calcium Mesoxalate Trihydrate
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Property Value References

Appearance White crystalline powder [4][5]

Molecular Formula C3H2CaO6·3H2O [2]

Molecular Weight 228.17 g/mol [4]

CAS Number 21085-60-9 [1][5]

Decomposition Point 210-220°C [5]

Solubility
Low in water; sparingly soluble

in glacial acetic acid
[4][5]

Synthesis of Calcium Mesoxalate Trihydrate
Detailed contemporary experimental protocols for the synthesis of calcium mesoxalate
trihydrate are not readily available in recent literature. However, historical references outline its

preparation.[5] Additionally, patents describe general methods for the production of related

compounds which can inform a potential synthesis pathway.

One general approach involves the oxidation of a malonic acid compound to form the

corresponding ketomalonic acid, which can then be precipitated as the calcium salt hydrate in

the presence of water.[6][7] Another described method for analogous compounds involves the

reaction of an aqueous solution of the malonate with a solution containing calcium ions, with

controlled pH and temperature, to precipitate the calcium salt.[8]

The following diagram illustrates a generalized workflow for the synthesis of a malonate

calcium salt, which could be adapted for calcium mesoxalate trihydrate.
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General Synthesis Workflow for Malonate Calcium Salt
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Caption: Generalized workflow for the synthesis of a malonate calcium salt.
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Characterization
Comprehensive characterization data for calcium mesoxalate trihydrate, such as X-ray

diffraction patterns, infrared and Raman spectra, or thermal analysis curves, are not available

in the reviewed literature. Such analyses would be crucial for confirming the identity, purity, and

crystalline structure of the synthesized compound.

Potential Applications
Calcium mesoxalate and its derivatives have been noted for their potential in the

pharmaceutical field, particularly for their anti-diabetic properties.[3][5] It is also suggested that

derivatives may inhibit the translocation of HIC-1 reverse transcriptase.[3] Its chelating

properties, allowing it to bind to metal ions, suggest its utility in various industrial and laboratory

processes.[1]

Please note: This document is intended as a high-level overview based on available

information. Researchers should consult the primary literature for more detailed and specific

information. The synthesis of this compound should be undertaken with appropriate safety

precautions and analytical characterization to verify the product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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